Cas no 32401-36-8 (Methanone, 1-(6-methoxy-3-pyridinyl)phenyl-)

• Product Name: Methanone, 1-(6-methoxy-3-pyridinyl)phenyl-
• CAS No: 32401-36-8
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 3938892
• PubChem ID: 101745513
• Update Time: 2025-05-20

Methanone, 1-(6-methoxy-3-pyridinyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1-(6-methoxy-3-pyridinyl)phenyl-
• (6-Methoxy-pyridin-3-yl)-phenyl-methanone
• DB-131141
• (6-Methoxypyridin-3-yl)(phenyl)methanone
• 32401-36-8
• (6-Methoxy-3-pyridinyl)phenylmethanone

• Inchi： 1S/C13H11NO2/c1-16-12-8-7-11(9-14-12)13(15)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： NUGXNQPBORDCFD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)N=C1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 213.078978594Da
• Monoisotopic Mass: 213.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Additional information on Methanone, 1-(6-methoxy-3-pyridinyl)phenyl-

Comprehensive Overview of Methanone, 1-(6-methoxy-3-pyridinyl)phenyl- (CAS No. 32401-36-8)

Methanone, 1-(6-methoxy-3-pyridinyl)phenyl- (CAS No. 32401-36-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique methoxy-pyridinyl and phenyl structural motifs, exhibits versatile chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its molecular stability and reactivity, which are critical for designing advanced materials and bioactive molecules.

The compound's chemical structure features a methanone core linked to a 6-methoxy-3-pyridinyl group and a phenyl ring, contributing to its distinct electronic and steric properties. This configuration enables Methanone, 1-(6-methoxy-3-pyridinyl)phenyl- to participate in diverse synthetic pathways, such as cross-coupling reactions and catalysis, which are pivotal in modern organic chemistry. Its solubility in polar solvents and thermal stability further enhance its utility in industrial processes.

In recent years, the demand for high-performance intermediates like Methanone, 1-(6-methoxy-3-pyridinyl)phenyl- has surged, driven by advancements in drug discovery and green chemistry. For instance, its role as a building block in synthesizing heterocyclic compounds aligns with the growing focus on sustainable synthesis and eco-friendly methodologies. This trend is reflected in search engine queries, where terms such as "pyridinyl derivatives applications" and "methanone synthesis optimization" are frequently explored by chemists and researchers.

Another area of interest is the compound's potential in photocatalysis and optoelectronic materials, which are hot topics in materials science. The 6-methoxy-3-pyridinyl moiety's electron-donating properties make it a candidate for designing light-sensitive compounds, addressing the need for energy-efficient technologies. This aligns with user searches for "organic photocatalysts" and "pyridine-based materials," highlighting its relevance in cutting-edge research.

From a commercial perspective, Methanone, 1-(6-methoxy-3-pyridinyl)phenyl- is available through specialized chemical suppliers and research catalogs, often under its CAS No. 32401-36-8. Quality control and analytical validation are critical for ensuring its suitability in high-precision applications, such as pharmaceutical intermediates or material coatings. Users frequently search for "CAS 32401-36-8 suppliers" and "purity specifications," emphasizing the need for reliable sourcing.

In summary, Methanone, 1-(6-methoxy-3-pyridinyl)phenyl- represents a multifaceted compound with broad applicability across scientific and industrial domains. Its structural versatility, combined with emerging trends in sustainable chemistry and advanced materials, positions it as a key player in future innovations. As research continues to uncover its potential, this compound is poised to address some of the most pressing challenges in modern science and technology.